Cas no 439859-04-8 (2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM)

• Product Name: 2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM
• CAS No: 439859-04-8
• MF: C₃₂H₃₆BClF₄N₂
• MW: 570.899261474609
• CID: 327269
• PubChem ID: 46783866
• Update Time: 2025-04-19

2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM
• 2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHY...
• 2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-2,3-DIHYDRO-1H-2-INDOLYLIDEN)ETHYLIDENE]-1-CYCLOHEXENYL)-1-ETHENYL)-1,3,3-TRIMETHYL-3H-I
• 2-[2-[2-chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole
• 2-[2-[2-Chloro-3-[(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-3H-indolium tetrafluoroborate(1-)
• AKOS015959141
• Heptamethine cyanine
• 439859-04-8

• Inchi： 1S/C32H36ClN2.BF4/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;2-1(3,4)5/h7-10,14-21H,11-13H2,1-6H3;/q+1;-1
• InChI Key： CHJQJBNHNFXMEZ-UHFFFAOYSA-N
• SMILES： ClC1/C(=C/C=C2\C(C)(C)C3C=CC=CC=3N\2C)/CCCC=1C=CC1C(C)(C)C2C=CC=CC=2[N+]=1C.F[B-](F)(F)F |t:24|

Computed Properties

• Exact Mass: 570.26000
• Monoisotopic Mass: 570.2596197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 950
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 6.25000
• LogP: 9.48730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles